Cas no 4551-51-3 (1H-Indene, octahydro-,(3aR,7aS)-rel-)

1H-Indene, octahydro-,(3aR,7aS)-rel- structure

4551-51-3 structure

Product Name:1H-Indene, octahydro-,(3aR,7aS)-rel-

CAS No:4551-51-3

Molecular Formula:C₉H₁₆

Molecular Weight:124.22334

CID:331050

PubChem ID:87570895

1H-Indene, octahydro-,(3aR,7aS)-rel- Properties

Names and Identifiers

- 1H-Indene, octahydro-,(3aR,7aS)-rel-
- cis-Hydrindane
- cis-Bicyclo[4.3.0]nonane
- cis-Bicyclo[4.3.0]nonane1000µg
- cis-hexahydrindan
- cis-Hexahydroindan
- cis-Hydrindan
- cis-Octahydro-1H-indene
- cis-Perhydroindene
- Indan, hexahydro-, cis-
- Indene, octahydro-, cis-
- Octahydro-1H-indene, cis
- cis-Hexahydroindane
- cis-Octahydroindene
- H0504
- 3296-50-2
- BNRNAKTVFSZAFA-DTORHVGOSA-N
- CIS-PERHYDROINDAN
- Octahydro-1H-indene, cis-
- InChI=1/C9H16/c1-2-5-9-7-3-6-8(9)4-1/h8-9H,1-7H2/t8-,9
- CS-0452648
- BCP15250
- (3aS,7aR)-2,3,3a,4,5,6,7,7a-octahydro-1H-indene
- trans-Hydrindane
- 4551-51-3
- Q27121610
- 1H-INDENE, OCTAHYDRO-, (3AR,7AS)-REL-
- T72488
- 8SZ801C84W
- CIS-BICYCLO(4.3.0)NONANE
- DTXSID401020887
- 1H-Indene, octahydro-, cis-
- CHEBI:49306
- MFCD00085357
- UNII-8SZ801C84W
- (3aR,7aS)-octahydro-1H-indene
- +Expand
- MDL： MFCD00085357
- InChIKey： BNRNAKTVFSZAFA-DTORHVGOSA-N
- Inchi： InChI=1S/C9H16/c1-2-5-9-7-3-6-8(9)4-1/h8-9H,1-7H2/t8-,9+
- SMILES： C1CC[C@@H]2CCC[C@@H]2C1

Computed Properties

Exact Mass: 124.12528
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 0
Monoisotopic Mass: 124.125201
Heavy Atom Count: 9
Complexity: 84.2
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4.1
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

PSA: 0
Refractive Index: 1.4700 to 1.4730
Boiling Point: 166°C
Melting Point: -36.8°C
Vapor Pressure: 3.0±0.1 mmHg at 25°C
Flash Point: 37.3 °C
Color/Form: Uncertain
Solubility: Uncertain
Density: 0.88

1H-Indene, octahydro-,(3aR,7aS)-rel- Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
abcr	AB136805-1 ml	cis-Hydrindane; 99%	4551-51-3		1ml	€575.10	2022-12-28
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	C153599-1ML	1H-Indene, octahydro-,(3aR,7aS)-rel-	4551-51-3	>99.0%(GC)	1ml	¥2744.90	2023-09-03
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	H862235-1ml	cis-Hydrindane	4551-51-3	≥99%(GC)	1ml	2,709.00
SHANG HAI XIAN DING Biotechnology Co., Ltd.	H0504-1ml	1H-Indene, octahydro-,(3aR,7aS)-rel-	4551-51-3	99.0%(GC)	1ml	￥2990.0	2022-06-10
SHENG KE LU SI SHENG WU JI SHU	sc-486525-1 ml	cis-Hydrindane,	4551-51-3		1 ml	￥7461.00	2023-09-05

1H-Indene, octahydro-,(3aR,7aS)-rel- Synthesis

Synthetic Circuit 1

65051-83-4

18636-55-0

2245-38-7

2131-42-2

1587-04-8

1127-76-0

933-98-2

767-59-9

620-14-4

611-14-3

581-42-0

575-41-7

573-98-8

569-41-5

527-53-7

496-11-7

275-51-4

95-93-2

95-63-6

95-13-6

90-12-0

4551-51-3

27133-93-3

22531-20-0

19744-64-0

17059-48-2

6682-71-9

5325-97-3

4175-54-6

4175-53-5

3296-50-2

2234-75-5

2039-89-6

1678-93-9

1120-21-4

934-80-5

700-12-9

629-59-4

493-02-7

119-64-2

91-17-8

Reaction Conditions

1.1 Reagents: Dodecane , Decane , Tridecane , Pentadecane , Hydrogen Catalysts: Ruthenium ; 134.1 bar; 3.25 h, 157.6 bar, rt → 305 °C

Reference

: An improved catalytic pyrolysis concept for renewable aromatics from biomass involving a recycling strategy for co-produced polycyclic aromatic hydrocarbons

Genuino, Homer C.; Muizebelt, Inouk; Heeres, Andre; Schenk, Niels J.; Winkelman, Jos G. M.; et al, Green Chemistry, 2019, 21(14), 3802-3806

1H-Indene, octahydro-,(3aR,7aS)-rel- Raw materials

1H-Indene, octahydro-,(3aR,7aS)-rel- Preparation Products

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Solvents and Organic Chemicals Organic Compounds Hydrocarbons

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